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Compound of Interest

Compound Name: 2-Bromo-5-isopropylthiazole

Cat. No.: B1440229

An In-depth Technical Guide to 2-Bromo-5-isopropylthiazole: Sourcing, Synthesis, and
Application

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals on the procurement, handling, and application of 2-
Bromo-5-isopropylthiazole (CAS No. 1159817-16-9). As a key heterocyclic building block, the
strategic use of this intermediate can significantly impact the timeline and success of a drug
discovery campaign. This document provides not only procedural details but also the
underlying scientific rationale to empower researchers in their synthetic endeavors.

The Strategic Importance of 2-Bromo-5-
iIsopropylthiazole in Medicinal Chemistry

The thiazole ring is a privileged scaffold in drug discovery, appearing in numerous FDA-
approved therapeutic agents. Its ability to act as a bioisostere for other aromatic systems,
engage in hydrogen bonding, and serve as a rigid core for orienting pharmacophoric groups
makes it a highly valuable motif. 2-Bromo-5-isopropylthiazole emerges as a particularly
useful intermediate for several reasons:

¢ Orthogonal Reactivity: The bromine atom at the C2 position provides a reactive handle for
facile functionalization, primarily through palladium-catalyzed cross-coupling reactions (e.g.,
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Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the strategic introduction of diverse
substituents.

 Lipophilic Control: The isopropyl group at the C5 position contributes to the molecule's
lipophilicity. In drug design, modulating lipophilicity is critical for optimizing a compound's
ADME (Absorption, Distribution, Metabolism, and Excretion) properties, such as cell
permeability and metabolic stability.

» Vectorial Elaboration: The distinct substitution pattern allows for controlled, stepwise
elaboration of the molecular scaffold, enabling a systematic exploration of the chemical
space around the thiazole core to fine-tune pharmacological activity and selectivity.[1]

The application of similar substituted thiazoles in the development of kinase inhibitors,
antimicrobial, and antitubercular agents underscores the potential of derivatives synthesized
from this specific building block.[1][2][3]

Core Scaffold: 2-Bromo-5-isopropylthiazole
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Caption: Logical relationship of 2-Bromo-5-isopropylthiazole's features.
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Commercial Availability and Supplier Vetting

2-Bromo-5-isopropylthiazole is readily available from a range of commercial chemical

suppliers. However, purity, batch-to-batch consistency, and documentation can vary

significantly. For research and development, particularly in a regulated environment, rigorous

supplier selection is paramount.

ble 1: ive C 21 Supoli

Supplier

CAS Number

Typical Purity

Notes

AstaTech (Chengdu)
Pharma. Co., Ltd.

1159817-16-9

97% (HPLC/GC)

Offers various
quantities from grams

to kilograms.[4]

Known for a wide

Bide Pharmatech Ltd. 1159817-16-9 >98% catalog of building
blocks.[5]
Provides smaller,

AK Scientific, Inc. 1159817-16-9 Not specified research-focused
guantities.[6]

Zouping Mingxing - A China-based

_ 1159817-16-9 Not specified

Chemical Co.,Ltd. manufacturer.[5]
Lists key

Thoreauchem 1159817-16-9 97% physicochemical
properties.[7]

Career Henan Offers bulk quantities

1159817-16-9 99%

Chemical Co.

up to 100KG.[8]

Disclaimer: This list is not exhaustive and does not constitute an endorsement. Researchers

should perform their own due diligence.

Best Practices for Procurement & Quality Control

e Request a Certificate of Analysis (CoA): Always request a batch-specific CoA before

purchase. This document is the primary source of quality information.
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 Verify Identity and Purity: The CoA should confirm the identity via *H NMR and/or Mass
Spectrometry. Purity is typically assessed by HPLC or GC, and the chromatogram should be
reviewed for significant impurities.

 In-House Verification: Upon receipt, it is best practice to perform in-house analytical testing
to verify the identity and purity stated on the CoA. A simple *H NMR spectrum can quickly
confirm the structure and identify any major organic impurities.

Physicochemical Properties and Safe Handling

Understanding the compound's properties is crucial for safe handling and successful
experimental design.

ble 2: hvsicochemical

Property Value Source
CAS Number 1159817-16-9 [4107]
Molecular Formula CeHsBINS [41[7]
Molecular Weight 206.1 g/mol [4]

) ) Inferred from related
Appearance Solid (Typical)
compounds

Purity 97-99% (Typical) [71[8]

Safety, Storage, and Handling

While a specific Safety Data Sheet (SDS) for 2-Bromo-5-isopropylthiazole is not readily
available in the search results, data from structurally related bromothiazoles provide essential
guidance. These compounds are often classified with significant hazards.

o Hazard Profile (Anticipated): Based on analogous compounds like 2-bromothiazole, expect
potential for acute toxicity (if swallowed, in contact with skin, or if inhaled), skin irritation, and
serious eye irritation.[9][10] Some organobromine compounds may also have long-term
health effects.
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e Personal Protective Equipment (PPE): Always handle this compound inside a certified
chemical fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves
(e.g., nitrile), and safety glasses or goggles.[9][11]

e Handling Precautions: Avoid creating dust. Do not breathe dust, fumes, or vapors. Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[10]

Application in Synthetic Chemistry: A Practical
Workflow

The primary utility of 2-Bromo-5-isopropylthiazole is as an electrophilic partner in cross-
coupling reactions. The following section details a representative, self-validating protocol for a
Suzuki-Miyaura coupling, a cornerstone reaction in modern drug discovery.

Diagram: Suzuki Coupling Experimental Workflow

1.2 eq)
- Weigh Pd Catalyst (0.05 eq)
- Weigh Base (2.0 eq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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